Cas no 1955519-53-5 (1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol)

• Product Name: 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol
• CAS No: 1955519-53-5
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5720724
• PubChem ID: 91811696
• Update Time: 2025-05-21

1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• F1904-0088
• AKOS026706186
• 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol
• 1955519-53-5
• EN300-265372
• 1H-Imidazole-2-methanol, α-ethyl-α-(4-methoxyphenyl)-

• Inchi： 1S/C13H16N2O2/c1-3-13(16,12-14-8-9-15-12)10-4-6-11(17-2)7-5-10/h4-9,16H,3H2,1-2H3,(H,14,15)
• InChI Key： FJFQMEDIWGWJPF-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1)(C1C=CC(=CC=1)OC)CC

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 482.8±45.0 °C(Predicted)
• pka: 12.67±0.29(Predicted)

Additional information on 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol

Research Briefing on 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol (CAS: 1955519-53-5): Recent Advances and Applications

The compound 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol (CAS: 1955519-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol as a versatile scaffold for the development of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cytochrome P450 enzymes, particularly CYP2C9 and CYP2C19, which are critical targets in the metabolism of various pharmaceuticals. The compound's imidazole moiety and methoxyphenyl group contribute to its binding affinity and specificity, making it a promising candidate for further optimization.

In addition to its inhibitory properties, research has explored the compound's potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol exhibits significant modulation of NF-κB signaling pathways, reducing pro-inflammatory cytokine production in macrophage cells. These findings suggest its potential utility in treating chronic inflammatory diseases, though further in vivo studies are warranted.

The synthetic routes to 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol have also been refined in recent years. A 2024 publication in Organic Letters detailed an improved asymmetric synthesis method using chiral auxiliaries, achieving >95% enantiomeric excess. This advancement is particularly significant for pharmaceutical applications where stereochemistry plays a crucial role in biological activity.

Emerging computational studies have provided insights into the compound's molecular interactions. Molecular docking simulations (Journal of Chemical Information and Modeling, 2024) have identified key hydrogen bonding interactions between the imidazole nitrogen and various protein targets, explaining its observed selectivity profiles. These computational models are guiding the design of next-generation derivatives with enhanced potency and reduced off-target effects.

While the therapeutic potential of 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol is promising, challenges remain in its pharmacokinetic optimization. Recent ADMET studies (2024) indicate moderate metabolic stability but highlight the need for structural modifications to improve oral bioavailability. Several research groups are currently exploring prodrug strategies and formulation approaches to address these limitations.

The compound has also found applications beyond traditional drug discovery. A 2024 study in ACS Chemical Biology reported its use as a chemical probe for studying imidazole-containing natural product biosynthesis, opening new avenues in biocatalysis research. Additionally, its fluorescent properties have been exploited in developing novel biosensors for detecting enzyme activity in real-time.

In conclusion, 1-(1H-imidazol-2-yl)-1-(4-methoxyphenyl)propan-1-ol represents a multifaceted compound with diverse applications in medicinal chemistry and chemical biology. Recent advances in its synthesis, mechanistic understanding, and therapeutic potential position it as a valuable scaffold for future drug development efforts. Ongoing research is expected to further elucidate its full pharmacological potential and address current limitations in drug-like properties.